(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole

• Molecular Formula: C16H13N5
• Molecular Weight: 275.31 g/mol
• IUPAC Name: (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole
• InChI: InChI=1S/C16H13N5/c1-11-6-8-12(9-7-11)21-16(18-19-20-21)14-10-17-15-5-3-2-4-13(14)15/h2-10H,1H3,(H,18,20)/b16-14+
• InChI Key: OTVXKTIHZDVKIA-JQIJEIRASA-N
• Isomeric SMILES: CC1=CC=C(C=C1)N2/C(=C/3\C=NC4=CC=CC=C43)/N=NN2
• SMILES: CC1=CC=C(C=C1)N2C(=C3C=NC4=CC=CC=C43)N=NN2

Description

(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole, also known as MTI-101, is a synthetic compound that belongs to the class of indole-based tetrazoles. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology.

Mechanism of Action

The mechanism of action of (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole is not fully understood. However, it has been reported to interact with specific proteins and enzymes, leading to the inhibition of their activity. The compound has been shown to bind to the active site of the target protein, leading to the disruption of its function. This inhibition of protein activity can lead to the induction of apoptosis in cancer cells and the development of new drugs for the treatment of various diseases.
Biochemical and Physiological Effects
(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has been shown to have various biochemical and physiological effects. The compound has been reported to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has also been shown to inhibit the activity of a specific protein, leading to the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has several advantages for lab experiments. The compound is easy to synthesize, and its purity and yield can be easily monitored. (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has also been reported to have good solubility in various solvents, making it easy to work with in the laboratory.
However, there are also some limitations to using (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole in lab experiments. The compound has limited stability in the presence of light and air, making it necessary to handle it under specific conditions. (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole is also relatively expensive, which can limit its use in some laboratories.

Future Directions

(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has several potential future directions. One of the significant future directions is the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The inhibition of specific proteins and enzymes by (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole can lead to the development of new drugs that target these proteins and enzymes.
Another potential future direction is the development of new synthetic methods for the synthesis of (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole. The current synthesis method is efficient, but there is always room for improvement. The development of new synthetic methods can lead to the production of (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole in higher yields and purity, making it more accessible to researchers.
Conclusion
(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole is a synthetic compound that has shown promising results in various scientific research applications. The compound has potential applications in medicinal chemistry, drug discovery, and chemical biology. (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has been reported to exhibit potent anti-cancer activity and inhibit the activity of specific proteins and enzymes, making it a potential candidate for the development of new drugs for the treatment of various diseases. The compound has advantages and limitations for lab experiments, and there are several potential future directions for its use in scientific research.

Synthesis Methods

(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-methylbenzylamine with 5-bromo-1H-indole-3-carbaldehyde in the presence of sodium azide and copper (I) iodide as a catalyst. The reaction yields the desired compound, (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole, in good yield and purity. This synthesis method has been reported in the literature and can be easily replicated in the laboratory.

Scientific Research Applications

(3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has shown promising results in various scientific research applications. One of the significant applications of (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole is in the field of medicinal chemistry. (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole has been reported to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Another potential application of (3E)-3-[1-(4-methylphenyl)-2H-tetrazol-5-ylidene]indole is in the field of drug discovery. The compound has been reported to inhibit the activity of a specific protein, which is involved in the development of various diseases, including Alzheimer's disease and Parkinson's disease. The inhibition of this protein's activity can lead to the development of new drugs for the treatment of these diseases.